4-(Benzyloxy)benzoyl chloride
Cat. No. B072278
M. Wt: 246.69 g/mol
InChI Key: ICEKEZSKMGHZNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07449488B2
Procedure details
To a mixture of 5.0 g (21.9 mmol) of 4-benzyloxy-benzoic acid in 25 mL of dichloromethane (DCM) was added dropwise 10 mL (114 mmol) of oxalyl chloride, followed by 5 □L of dimethylformamide (DMF cat) and the reaction mixture was heated at reflux for 3 h, and concentrated to give 5.32 g (98%) of desired 4-benzyloxy-benzoyl chloride as a yellow solid as indicated by 1H NMR. The product was used without any further purification in the next step.
Yield
98%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:8][C:9]1[CH:17]=[CH:16][C:12]([C:13](O)=[O:14])=[CH:11][CH:10]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C(Cl)(=O)C([Cl:21])=O.CN(C)C=O>ClCCl>[CH2:1]([O:8][C:9]1[CH:17]=[CH:16][C:12]([C:13]([Cl:21])=[O:14])=[CH:11][CH:10]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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5 g
|
|
Type
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reactant
|
|
Smiles
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C(C1=CC=CC=C1)OC1=CC=C(C(=O)O)C=C1
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Name
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|
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Quantity
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25 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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|
Smiles
|
C(C(=O)Cl)(=O)Cl
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
|
CN(C=O)C
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the reaction mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 3 h
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Duration
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3 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
C(C1=CC=CC=C1)OC1=CC=C(C(=O)Cl)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.32 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
